Cas no 833446-65-4 (4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one)

4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one structure
833446-65-4 structure
Product Name:4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one
CAS No:833446-65-4
MF:C27H54O9
MW:522.712270259857
CID:673445
PubChem ID:71415660
Update Time:2025-04-19

4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one
    • 1-[2-[2-[2-[2-[2-[2-(2-decoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propan-2-one
    • 833446-65-4
    • DTXSID00835071
    • Inchi: 1S/C27H54O9/c1-3-4-5-6-7-8-9-10-11-29-12-13-30-14-15-31-16-17-32-18-19-33-20-21-34-22-23-35-24-25-36-26-27(2)28/h3-26H2,1-2H3
    • InChI Key: KLZFNMUICDMPJX-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCOCCOCCOCCOCC(C)=O)CCCCCCCCCC

Computed Properties

  • Exact Mass: 522.37678330g/mol
  • Monoisotopic Mass: 522.37678330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 32
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 90.9Ų
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